4-(2-Ethylhexyloxy)benzoic acid methylester

• Molecular Formula: C16H24O3
• Molecular Weight: 264.36 g/mol
• IUPAC Name: methyl 4-(2-ethylhexoxy)benzoate
• InChI: InChI=1S/C16H24O3/c1-4-6-7-13(5-2)12-19-15-10-8-14(9-11-15)16(17)18-3/h8-11,13H,4-7,12H2,1-3H3
• InChI Key: SYRPCMDNYXVMOP-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)COC1=CC=C(C=C1)C(=O)OC

Description

4-(2-Ethylhexyloxy)benzoic acid methylester is a useful research compound. Its molecular formula is C16H24O3 and its molecular weight is 264.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 51.7 g (0.34 mol) of 4-hydroxybenzoic acid methylester, 500 ml of dimethyl formamide, 60 g (0.40 mol) of 2-ethylhexylchloride and 21.8 g (0.40 mol) of sodium methylate was heated for 7 hours to boiling temperature and, after cooling and removal of the sodium chloride by filtration, was evaporated to dryness under reduced pressure. The residue was dissolved in methylene chloride and chromatographed (eluent: methylene chloride) on silica gel (Merck) to yield 43 g (48% of the theoretical) of 4-(2-ethylhexyloxy)benzoic acid methylester. A refractive index of